Cas no 6968-65-6 (1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-)

• Product Name: 1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-
• CAS No: 6968-65-6
• MF: C₁₇H₁₂BrClO
• MW: 347.633583068848
• CID: 528057
• PubChem ID: 242220
• Update Time: 2025-04-19

1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,2-bromo-1-(9-chloro-3-phenanthrenyl)-
• 6968-65-6
• NSC50557
• NSC-50557

• Inchi： 1S/C17H12BrClO/c1-10(18)17(20)12-7-6-11-9-16(19)14-5-3-2-4-13(14)15(11)8-12/h2-10H,1H3
• InChI Key： ODZMPXHPIHJILM-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1=CC=C2C=C(C3C=CC=CC=3C2=C1)Cl)=O

Computed Properties

• Exact Mass: 345.97606
• Monoisotopic Mass: 345.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.503
• Boiling Point: 476.5°Cat760mmHg
• Flash Point: 242°C
• Refractive Index: 1.698
• PSA: 17.07
• LogP: 5.61250